Cas no 842970-16-5 (N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid)
![N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid structure](https://www.kuujia.com/scimg/cas/842970-16-5x500.png)
842970-16-5 structure
Product name:N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid
N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid
- 4-[4-[(2-ethylpiperidin-1-yl)methyl]anilino]-4-oxobutanoic acid
- AKOS000303388
- AKOS024286135
- SR-01000324645
- 4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoicacid
- 4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoic acid
- SR-01000324645-1
- 842970-16-5
- 3-({4-[(2-ethylpiperidin-1-yl)methyl]phenyl}carbamoyl)propanoic acid
-
- MDL: MFCD06011030
- Inchi: InChI=1S/C18H26N2O3/c1-2-16-5-3-4-12-20(16)13-14-6-8-15(9-7-14)19-17(21)10-11-18(22)23/h6-9,16H,2-5,10-13H2,1H3,(H,19,21)(H,22,23)
- InChI Key: ZMUDKKJNQULOGV-UHFFFAOYSA-N
- SMILES: CCC1CCCCN1CC2=CC=C(C=C2)NC(=O)CCC(=O)O
Computed Properties
- Exact Mass: 318.19434270Da
- Monoisotopic Mass: 318.19434270Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
- XLogP3: -0.1
N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM526095-1g |
4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoic acid |
842970-16-5 | 97% | 1g |
$291 | 2022-08-31 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650672-5g |
4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoic acid |
842970-16-5 | 98% | 5g |
¥13734.00 | 2024-07-28 |
N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid Related Literature
-
Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
-
Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
842970-16-5 (N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid) Related Products
- 888420-26-6(N-(3-chlorophenyl)-2-3-(3-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide)
- 885949-71-3((4-Aminophenyl)4-(2-fluorophenyl)piperazinomethanone)
- 287100-69-0(D-Mannitol-2-13C)
- 2138530-91-1(methyl 2-cyclobutanecarbonyl-5,5-dimethyl-4-oxoheptanoate)
- 2172154-66-2(tert-butyl 3-(azetidin-3-yl)-4-hydroxypyrrolidine-1-carboxylate)
- 1025085-49-7(7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid)
- 1807153-73-6(4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol)
- 2229565-20-0(4-fluoro-3-(2-nitroethyl)-1H-indole)
- 2138395-29-4(7-Methyl-1-oxaspiro[4.4]nonan-4-one)
- 2174002-23-2(rac-(3R,4R)-4-benzoyloxolan-3-amine)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
